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Compound of Interest

Compound Name: (+)-Diacetyl-L-tartaric anhydride

Cat. No.: B019597

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the proper handling and disposal of (+)-Diacetyl-L-tartaric anhydride, a key reagent in chiral
derivatization. By adhering to these protocols, you can minimize risks and maintain a secure
workspace.

Immediate Safety and Hazard Information

(+)-Diacetyl-L-tartaric anhydride is a combustible solid that can cause skin, eye, and
respiratory irritation.[1][2][3] It is crucial to handle this chemical with care, utilizing appropriate
personal protective equipment (PPE) to prevent exposure. The substance reacts with water, so
it is important to avoid moisture.[1][4]

Hazard Identification and Classification:
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Hazard Class GHS Classification  Signal Word Hazard Statement

H315: Causes skin

Skin Irritation Category 2 Warning o
irritation[2][3]

H319: Causes serious

Eye Irritation Category 2 Warnin
Y ad g eye irritation[2][3]

Specific target organ

toxicity — Single ] H335: May cause
] Category 3 Warning ) o
exposure (Respiratory respiratory irritation[2]

tract irritation)

Personal Protective Equipment (PPE) Protocol

A systematic approach to PPE selection is critical. The following workflow outlines the decision-
making process for ensuring adequate protection when handling (+)-Diacetyl-L-tartaric

anhydride.
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Workflow for PPE Selection

Hazard Assessment
Identify Chemical:
(+)-Diacetyl-L-tartaric anhydride

[Review Safety Data Sheet (SDS)]

Assess Risks:
- Skin/Eye Contact
- Inhalation of Dusd

Select Appropriate PPE Select Appropriate PPE Select Appropriate PPE Yelect Appropriate PPE

PPE|Selection

Hand Protection: Body Protection:
Chemical-Resistant Gloves - Laboratory Coat
(e.g., Nitrile, Neoprene) - Impervious Clothing

Eye Protection:
Safety Goggles (EN 166)

Respiratory Protection
(If dust is generated)

Handling Procedbre
Y Y

Inspect PPE before use

'

Work in a well-ventilated area
or fume hood

[’-\void generating dusD

Click to download full resolution via product page

Caption: PPE selection workflow for handling (+)-Diacetyl-L-tartaric anhydride.
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Recommended PPE Specifications:

Protection Type

Specification

Rationale

Eye Protection

Tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards.[5]

Protects against dust particles
and chemical splashes,
preventing serious eye

irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber,
polychloroprene, butyl rubber).
[1] Gloves must be inspected

prior to use.[5]

Prevents skin contact and

subsequent irritation.

Skin and Body Protection

Laboratory coat, long-sleeved
clothing. In cases of potential
significant exposure, wear
fire/flame resistant and

impervious clothing.[5]

Protects skin from accidental

contact with the chemical.

Respiratory Protection

For small-scale laboratory use,
adequate ventilation is typically
sufficient.[2] For larger
quantities, or if dust is
generated, a NIOSH/MSHA-
approved respirator (e.g., N95
dust mask) or a full-face

respirator should be used.[5]

Prevents inhalation of dust
particles, which can cause

respiratory tract irritation.

Operational and Disposal Plans

Handling and Storage:

o Handling: Always handle (+)-Diacetyl-L-tartaric anhydride in a well-ventilated area,

preferably in a chemical fume hood, to minimize dust inhalation.[2][3] Avoid all personal

contact, including inhalation and contact with skin and eyes.[1] Do not eat, drink, or smoke

when using this product. Wash hands thoroughly after handling.[3]
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] This
compound is sensitive to moisture and should be protected from it.[3] Recommended
storage temperature is 2-8°C.

Spill Management:

e Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it in a suitable, labeled container for disposal.[1]

e Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.
[1] Wear appropriate PPE, including respiratory protection, during cleanup.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[2]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing
Skin Contact _ o
and shoes. Seek medical attention if irritation

persists.[2]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

Do NOT induce vomiting. Clean mouth with
) water and drink plenty of water afterwards.
Ingestion _ _
Never give anything by mouth to an

unconscious person. Seek medical attention.

Disposal Plan:
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Waste from (+)-Diacetyl-L-tartaric anhydride and its contaminated packaging is considered
hazardous and must be disposed of in accordance with all applicable local, state, and federal
regulations.[2][6]

e Unused Product: Dispose of as hazardous waste through a licensed waste disposal
company.[2][3] Do not allow the chemical to enter drains.[1]

o Contaminated Packaging: Empty containers may retain product residue and should be
treated as hazardous waste.[1] Dispose of this container to a hazardous or special waste
collection point.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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